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Cat. No.: B1240334

For Researchers, Scientists, and Drug Development Professionals

Introduction

9(E)-Elaidyl acetate, also known by its systematic name (E)-9-octadecenyl acetate, is the
acetate ester of elaidyl alcohol. As a long-chain unsaturated fatty acid ester, its physical
properties are of interest in various fields, including lipid research, drug formulation, and the
development of biomaterials. This technical guide provides a comprehensive overview of the
known physical characteristics of 9(E)-elaidyl acetate, outlines experimental protocols for their
determination, and presents logical workflows for its characterization.

Core Physical and Chemical Properties

9(E)-Elaidyl acetate is identified by the CAS number 22147-38-2. It is comprised of a 20-
carbon chain with a single double bond in the trans configuration at the 9th position and an
acetate group at one end.[1][2] Commercial preparations are typically available with a purity
exceeding 99% and are recommended to be stored in a freezer to maintain stability.[1]

Quantitative Physical Data

The following table summarizes the available quantitative physical and chemical data for 9(E)-
Elaidyl acetate. It is important to distinguish between experimentally determined values and
those that have been computationally predicted.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1240334?utm_src=pdf-interest
https://www.benchchem.com/product/b1240334?utm_src=pdf-body
https://www.benchchem.com/product/b1240334?utm_src=pdf-body
https://www.benchchem.com/product/b1240334?utm_src=pdf-body
https://www.larodan.com/product/9e-elaidyl-acetate/
https://www.medchemexpress.com/9-e-elaidyl-acetate.html
https://www.larodan.com/product/9e-elaidyl-acetate/
https://www.benchchem.com/product/b1240334?utm_src=pdf-body
https://www.benchchem.com/product/b1240334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Data Type Source
PubChem|[3],
Molecular Formula C20H3802 -
Larodan[1]
Molecular Weight 310.51 g/mol Calculated MedChemExpress[2]
310.52 g/mol Calculated Larodan[1]
- _ 205.0 - 207.0 °C at _
Boiling Point Experimental PubChem][3]
13.0 mmHg
Melting Point Data not available - -
Density Data not available - -
Refractive Index Data not available - -
XLogP3 7.9 Computed PubChem|[3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 9(E)-elaidyl
acetate are crucial for its characterization. The following sections outline standard
methodologies for assessing its key physical and spectral characteristics.

Determination of Boiling Point

The boiling point of 9(E)-elaidyl acetate at reduced pressure can be determined using vacuum
distillation.

Workflow for Boiling Point Determination
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Assemble vacuum distillation apparatus

;

Place 9(E)-elaidyl acetate in distillation flask

;

Add boiling chips

Apparatus Setup

Gradually reduce pressure to target vacuum (e.g., 13 mmHg)

y
Heat the distillation flask gently

;

Record temperature at which vapor condenses and collects in the receiving flasi

Distillation Process

oiling Point at Reduced Pressure

Data Recorded

Figure 1. Workflow for Boiling Point Determination.
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9(E)-Elaidyl Acetate Sample
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Figure 2. Logical Flow for Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. larodan.com [larodan.com]
2. medchemexpress.com [medchemexpress.com]

3. 9-Octadecenyl acetate | C20H3802 | CID 5367657 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 9(E)-
Elaidyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240334#what-are-the-physical-properties-of-9-e-
elaidyl-acetate]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1240334?utm_src=pdf-body-img
https://www.benchchem.com/product/b1240334?utm_src=pdf-custom-synthesis
https://www.larodan.com/product/9e-elaidyl-acetate/
https://www.medchemexpress.com/9-e-elaidyl-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/9-Octadecenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/9-Octadecenyl-acetate
https://www.benchchem.com/product/b1240334#what-are-the-physical-properties-of-9-e-elaidyl-acetate
https://www.benchchem.com/product/b1240334#what-are-the-physical-properties-of-9-e-elaidyl-acetate
https://www.benchchem.com/product/b1240334#what-are-the-physical-properties-of-9-e-elaidyl-acetate
https://www.benchchem.com/product/b1240334#what-are-the-physical-properties-of-9-e-elaidyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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